Cas no 2227875-87-6 ((2R)-1-amino-4-phenylbut-3-en-2-ol)

• Product Name: (2R)-1-amino-4-phenylbut-3-en-2-ol
• CAS No: 2227875-87-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5174592
• PubChem ID: 95732514
• Update Time: 2025-06-27

(2R)-1-amino-4-phenylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol, 1-amino-4-phenyl-, (2R,3E)-
• (R)-1-Amino-4-phenylbut-3-en-2-ol
• (2R)-1-amino-4-phenylbut-3-en-2-ol

• Inchi： 1S/C10H13NO/c11-8-10(12)7-6-9-4-2-1-3-5-9/h1-7,10,12H,8,11H2/b7-6+/t10-/m1/s1
• SMILES： C(N)[C@H](O)/C=C/C1=CC=CC=C1

Additional information on (2R)-1-amino-4-phenylbut-3-en-2-ol

Compound CAS No 2227875-87-6: (2R)-1-amino-4-phenylbut-3-en-2-ol

The compound with CAS No 2227875-87-6, commonly referred to as (2R)-1-amino-4-phenylbut-3-en-2-ol, is a biologically active organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound is characterized by its unique stereochemistry, featuring an amino group and a phenyl group attached to a butenol backbone. The (R)-configuration at the second carbon position plays a crucial role in determining its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of (2R)-1-amino-4-phenylbut-3-en-2-ol as a promising lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key cellular pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) has been extensively investigated, with findings suggesting that its unique structure facilitates efficient transport into the central nervous system (CNS). This property is critical for developing drugs targeting CNS disorders.

The synthesis of (2R)-1-amino-4-phenylbut-3-en-2-ol has been optimized through various methodologies, including enantioselective catalytic asymmetric synthesis. These advancements have not only improved the yield and purity of the compound but also enabled large-scale production for preclinical studies. The use of chiral catalysts has been particularly effective in ensuring the desired R-stereochemistry, which is essential for maintaining the compound's biological activity.

In terms of applications, (2R)-1-amino-4 phenylbut 3 en 2 ol has shown potential in both medicinal chemistry and biotechnology. Its role as a chiral building block in organic synthesis has been widely recognized, with researchers utilizing it to construct complex molecules with specific stereochemical requirements. Additionally, the compound has been employed as a ligand in asymmetric catalysis, further underscoring its versatility in chemical research.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of (2R)-1-amino 4 phenylbut 3 en 2 ol with various biological targets. Molecular docking studies have revealed that the compound exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), which are key targets for numerous therapeutic interventions. These findings have paved the way for further exploration of its potential as a drug candidate.

Moreover, the environmental impact and bioavailability of (R)-1 amino 4 phenylbut 3 en 2 ol have been subjects of recent research. Studies indicate that the compound demonstrates favorable pharmacokinetic profiles, including moderate absorption and clearance rates, which are essential for achieving therapeutic concentrations in vivo. Its metabolic stability has also been assessed, with results suggesting that it undergoes minimal first-pass metabolism, thereby enhancing its bioavailability.

In conclusion, (R)-1 amino 4 phenylbut 3 en 2 ol (CAS No 2227875 87 6) stands out as a significant molecule in contemporary chemical research. Its unique structure, coupled with its promising biological properties, positions it as a valuable asset in drug discovery and development. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing medical science.